Cas no 1601722-70-6 (N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide
• CAS No: 1601722-70-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5456770
• PubChem ID: 115599527
• Update Time: 2025-05-22

N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide
• EN300-23928602
• N-(Cyanomethyl)-2-(2-oxopyrimidin-1-yl)acetamide
• 1601722-70-6
• Z981014528
• N-(Cyanomethyl)-2-oxo-1(2H)-pyrimidineacetamide

• Inchi： 1S/C8H8N4O2/c9-2-4-10-7(13)6-12-5-1-3-11-8(12)14/h1,3,5H,4,6H2,(H,10,13)
• InChI Key： CJUNIUJTQMFZLO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NCC#N)=O)C=CC=N1

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide

N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide: A Comprehensive Overview

N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide, also known by its CAS number 1601722-70-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule combines a cyanomethyl group with a dihydropyrimidine moiety, creating a structure that exhibits intriguing chemical and biological properties.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors, making them valuable leads in the development of therapeutic agents. The integration of a cyanomethyl group into the structure further enhances the compound's potential for bioactivity. This modification can influence the molecule's solubility, stability, and interaction with biological systems.

The synthesis of N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide involves a series of well-established organic reactions. Researchers have employed methods such as nucleophilic substitution and condensation reactions to construct the desired product. The optimization of these synthetic pathways has been a focus of recent investigations, aiming to improve yield and purity while maintaining scalability for potential large-scale production.

One of the most promising aspects of this compound is its demonstrated bioactivity in vitro. Studies have shown that N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide exhibits potent inhibitory effects on certain enzymes implicated in disease pathways. For instance, its ability to inhibit kinases makes it a compelling candidate for anti-cancer drug development. Additionally, the compound has shown selectivity towards specific targets, reducing off-target effects and enhancing its therapeutic potential.

The structural versatility of this compound also lends itself to further modifications. Chemists have explored substituent effects on the dihydropyrimidine ring and the cyanomethyl group to optimize bioactivity. These studies have revealed that certain substituents can significantly enhance the compound's potency and selectivity, paving the way for the design of more effective drug candidates.

In terms of pharmacokinetics, preliminary studies suggest that N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide has favorable absorption and distribution properties. However, further research is required to fully understand its metabolism and excretion profiles. These studies are crucial for determining the compound's suitability as an oral or parenteral therapeutic agent.

Looking ahead, the development of N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide into a clinical candidate will depend on several factors. These include its safety profile, efficacy in animal models, and manufacturability. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive advancements in this area.

In conclusion, N-(cyanomethyl)-2-(2-oxo-1,2-dihydropyrimidin-1-yl)acetamide represents a promising lead compound with diverse applications in drug discovery. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in the development of novel therapeutics. Continued research into its properties will undoubtedly yield valuable insights into its potential as a future drug candidate.